N-(2,5-dichlorophenyl)-2-(ethylamino)acetamide hydrochloride

• IUPAC Name: N-(2,5-dichlorophenyl)-2-(ethylamino)acetamide;hydrochloride
• InChI: InChI=1S/C10H12Cl2N2O.ClH/c1-2-13-6-10(15)14-9-5-7(11)3-4-8(9)12;/h3-5,13H,2,6H2,1H3,(H,14,15);1H
• InChI Key: FGIMVLWYXNAKHX-UHFFFAOYSA-N
• Canonical SMILES: CCNCC(=O)NC1=C(C=CC(=C1)Cl)Cl.Cl
• Molecular Formula: C10H13Cl3N2O
• Molecular Weight: 283.6 g/mol

Description

N-(2,5-dichlorophenyl)-2-(ethylamino)acetamide hydrochloride, commonly referred to as Dichloroethanamine hydrochloride (DCEH), is a synthetic compound that is used in scientific research studies. It has a wide range of applications in biochemical and physiological studies, and is a useful tool for scientists in the lab. DCEH is a water-soluble compound that has a high selectivity for certain biochemical and physiological processes. It has been used in a variety of laboratory experiments to investigate the effects of different compounds on a range of biological processes.

Scientific Research Applications

Structural Insights and Molecular Interactions

Studies on closely related compounds, such as N-(2,3-Dichlorophenyl)benzamide and N-(3,4-Dichlorophenyl)benzamide, highlight the importance of the conformation of the N—H bond and its interactions with chloro substituents on the benzene ring. These interactions are critical for understanding the molecular structure and potential reactivity of N-(2,5-dichlorophenyl)-2-(ethylamino)acetamide hydrochloride. For example, the molecules are often linked into chains through N—H⋯O hydrogen bonds, suggesting potential for forming structured networks in crystalline phases (Gowda et al., 2007).

Quantum Chemical Calculations and Spectroscopy

Quantum chemical calculations and vibrational spectroscopy studies on dichloro-N-(dichlorophenyl) acetamide derivatives provide insight into the molecular structural parameters, thermodynamic properties, and vibrational frequencies. These studies are instrumental in predicting sites and relative reactivities towards electrophilic and nucleophilic attacks, thereby offering a foundation for designing targeted chemical reactions or assessing stability and reactivity for various applications (Choudhary et al., 2014).

Potential Applications in Pesticide Development

Research into derivatives of chlorophenoxyacetamide, a structural class related to N-(2,5-dichlorophenyl)-2-(ethylamino)acetamide hydrochloride, suggests potential applications in developing new pesticides. X-ray powder diffraction characterization of these compounds underscores their relevance in agricultural chemistry, highlighting the broader applicability of such chemical structures in creating effective and potentially less toxic agricultural chemicals (Olszewska et al., 2009).

Antimicrobial Activity

The synthesis and evaluation of novel thiazolidinone and acetidinone derivatives, incorporating dichlorophenyl groups, have demonstrated antimicrobial activity against various microorganisms. This suggests that N-(2,5-dichlorophenyl)-2-(ethylamino)acetamide hydrochloride could be a precursor or a candidate for further modification in the development of new antimicrobial agents (Mistry et al., 2009).